![molecular formula C12H19NO3 B015116 Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate CAS No. 185099-67-6](/img/structure/B15116.png)
Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
Cat. No. B015116
M. Wt: 225.28 g/mol
InChI Key: MENILFUADYEXNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872031B2
Procedure details
3-Oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid, tert-butyl ester (8 g, 35.5 mmol) was dissolved in 100 mL of ethanol. Sodium borohydride (2 g, 53.5 mmol) was added to the solution portionwise at room temperature. After stirring for 3 hours, the reaction was evaporated in vacuo to give clear viscous oil. The oil was dissolved in dichloromethane, washed with water and brine, dried over anhydrous sodium sulfate, filtered, and evaporated to afford 7.55 g of 3-hydroxy-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid, tert-butyl ester as a white crystalline solid; 1H NMR (300 MHz, DMSO-d6): 4.23 (dd, J=2.7, 4.6 Hz, 1H), 4.18-4.06 (m, 2H), 2.17-2.06 (m, 1H), 1.99-1.91 (m, 3H), 1.72-1.50 (m, 5H), 1.47 (s, 9H).
Quantity
8 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[CH2:8][CH:7]2[N:9]([C:10]([O:12][C:13]([CH3:16])([CH3:15])[CH3:14])=[O:11])[CH:4]([CH2:5][CH2:6]2)[CH2:3]1.[BH4-].[Na+]>C(O)C.ClCCl>[OH:1][CH:2]1[CH2:3][CH:4]2[N:9]([C:10]([O:12][C:13]([CH3:16])([CH3:15])[CH3:14])=[O:11])[CH:7]([CH2:6][CH2:5]2)[CH2:8]1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
8 g
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CC2CCC(C1)N2C(=O)OC(C)(C)C
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Two
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Name
|
|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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solvent
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Smiles
|
ClCCl
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
After stirring for 3 hours
|
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction was evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to give clear viscous oil
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WASH
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Type
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WASH
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|
Details
|
washed with water and brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1CC2CCC(C1)N2C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.55 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
